Cas no 70900-21-9 (1,1,3,3,5,5-Hexamethyltrisiloxane)

• Product Name: 1,1,3,3,5,5-Hexamethyltrisiloxane
• CAS No: 70900-21-9
• MF: C₆H₂₀O₂Si₃
• MW: 208.478304862976
• MDL: MFCD00197934
• CID: 59155
• PubChem ID: 24871811
• Update Time: 2025-04-18

1,1,3,3,5,5-Hexamethyltrisiloxane Chemical and Physical Properties

Names and Identifiers

• Poly(dimethylsiloxane) hydride terminated
• Polysiloxanes di-Me hydrogen-terminated
• Di-Me-Siloxanes and Silicones hydrogen-terminated
• DIMETHYLSILOXANE
• Hybride Functional Polydimethylsiloxanes MHD6MH (42M20)
• HYDRIDE TERMINATED POLYDIMETHYLSILOXANE, 1,000 cSt
• Hydride Terminated PDMS Fluid
• HYDRIDE TERMINATED POLYDIMETHYLSILOXANE
• Polydimethylsiloxane, hydride terminated
• Poly(dimethylsiloxane), hydride terminated
• bis(dimethylsiloxy)dimethylsilane
• bis(dimethylsilyloxy)-dimethylsilane
• 1,1,3,3,5, 5-hexamethyltrisiloxane
• 1,1,3,3,5,5- hexamethyltrisiloxane
• Siloxanes and silicones, dimethyl hydrogen terminated
• 1,1,3,3,5,5-Hexamethyltrisiloxane
• Polyphenylmethylsiloxane,hydride terminated
• MFCD00197934
• 1,1,3,3,5,5-Hexamethyltrisiloxane, 95%
• I11136
• Q63408777
• 70900-21-9
• HYDRIDE TERMINATED POLYDIMETHYLSILOXANE, 500 cSt
• HYDRIDE TERMINATED POLYDIMETHYLSILOXANE, 2-3 cSt
• HYDRIDE TERMINATED POLYDIMETHYLSILOXANE, 7-10 cSt
• HYDRIDE TERMINATED POLYDIMETHYLSILOXANE, 4-6 cSt
• HYDRIDE TERMINATED POLYDIMETHYLSILOXANE, 100 cSt
• HYDRIDE TERMINATED POLYDIMETHYLSILOXANE, 10,000 cSt
• MONODISPERSE HYDRIDE TERMINATED POLYDIMETHYLSILOXANE, 500 cSt
• DTXSID10883664

• MDL： MFCD00197934
• Inchi： 1S/C6H20O2Si3/c1-9(2)7-11(5,6)8-10(3)4/h9-10H,1-6H3
• InChI Key： HZBDPZBVINJJET-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O[SiH](C)C)O[SiH](C)C

Computed Properties

• Exact Mass: 0.00000
• Monoisotopic Mass: 208.07710948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.971 g/mL at 25 °C
• Melting Point: <-60°C
• Boiling Point: 230 °C(lit.)
• Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
• Refractive Index: n20/D 1.406
• PSA: 0.00000
• LogP: 0.00000
• Vapor Pressure: No data available

1,1,3,3,5,5-Hexamethyltrisiloxane Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Organic Metal Reagents